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Compound of Interest

Compound Name: Gladiolic acid

Cat. No.: B1201280

For Researchers, Scientists, and Drug Development Professionals

Gladiolic acid, a natural product derived from the fungus Penicillium gladioli, has garnered
interest within the scientific community for its notable antifungal properties. This technical guide
provides a comprehensive overview of the physical and chemical properties of gladiolic acid,
details on its biosynthesis and chemical synthesis, and an exploration of its biological activity
and mechanism of action.

Core Physical and Chemical Properties

Gladiolic acid is a polyketide metabolite. Its fundamental properties are summarized below.

Property Value Reference
Molecular Formula C11H1005 [1]
Molecular Weight 222.19 g/mol [1]
Appearance Crystalline solid

Melting Point Not available

Boiling Point Not available

Solubility Not available

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1201280?utm_src=pdf-interest
https://www.benchchem.com/product/b1201280?utm_src=pdf-body
https://www.benchchem.com/product/b1201280?utm_src=pdf-body
https://www.benchchem.com/product/b1201280?utm_src=pdf-body
https://ekwan.github.io/pdfs/nmr/Spectral%20Data%20Sheet.pdf
https://ekwan.github.io/pdfs/nmr/Spectral%20Data%20Sheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of gladiolic

acid.
Spectrum Type Key Peaks/Shifts
1H NMR Not available
13C NMR Not available
FTIR (cm™1) Not available
UV-Vis (Amax, nm) Not available

Biosynthesis of Gladiolic Acid

Gladiolic acid is biosynthesized in Penicillium gladioli through the polyketide pathway, with
orsellinic acid serving as a key intermediate.[2][3][4] The process is initiated by a polyketide
synthase (PKS) enzyme.
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Biosynthesis of Gladiolic Acid

Experimental Protocols
Isolation and Purification of Gladiolic Acid from
Penicillium gladioli

A general protocol for the isolation of fungal metabolites can be adapted for gladiolic acid.
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Isolation and Purification Workflow
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Methodology:

o Fermentation:Penicillium gladioli is cultured in a suitable liquid medium to promote the
production of secondary metabolites.

o Extraction: The culture broth is separated from the mycelia by filtration. The filtrate is then
extracted with an organic solvent such as ethyl acetate.

 Purification: The crude extract is concentrated and subjected to chromatographic techniques,
such as column chromatography on silica gel, to separate the components. Fractions are
collected and analyzed by thin-layer chromatography (TLC).

o Characterization: Fractions containing the purified gladiolic acid are combined, and the
structure is confirmed using spectroscopic methods including NMR, mass spectrometry,
FTIR, and UV-Vis spectroscopy.

Chemical Synthesis

The chemical synthesis of gladiolic acid is a complex process. A generalized synthetic
approach is outlined below.

Methodology:

A multi-step synthesis would likely involve the construction of the substituted aromatic ring
followed by the introduction and modification of the functional groups. This could potentially be
achieved through a series of reactions such as electrophilic aromatic substitution, oxidation,
and protection/deprotection steps.

Biological Activity and Mechanism of Action

Gladiolic acid exhibits significant antifungal activity.[4][5] The primary mechanism of action is
believed to be the disruption of the fungal cell wall integrity.[5][6][7]

The fungal cell wall is a crucial structure for maintaining cell shape, providing osmotic
protection, and facilitating interaction with the environment. Key components of the fungal cell
wall include chitin and -(1,3)-glucan. The synthesis of these polysaccharides is a critical target
for antifungal drugs.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1201280?utm_src=pdf-body
https://www.benchchem.com/product/b1201280?utm_src=pdf-body
https://www.benchchem.com/product/b1201280?utm_src=pdf-body
https://en.wikipedia.org/wiki/Orsellinic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC6543504/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6543504/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8061829/
https://www.researchgate.net/publication/355475309_Antifungal_Agents_That_Target_Fungal_Cell_Wall_Components_A_Review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Gladiolic acid is thought to interfere with the synthesis of chitin, a polymer of N-
acetylglucosamine that provides structural integrity to the cell wall. This inhibition likely involves
the targeting of chitin synthase enzymes.

Inhibition Catalyzes Chitin Synthesis Cell Wall Disruption Fungal Cell Lysis

Gladiolic Acid
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Proposed Antifungal Mechanism of Gladiolic Acid

By inhibiting chitin synthase, gladiolic acid weakens the fungal cell wall, leading to osmotic
instability and ultimately cell lysis. This targeted action makes gladiolic acid a compound of
interest for the development of new antifungal therapies. Further research is needed to fully
elucidate the specific interactions with chitin synthase and other potential cellular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Gladiolic Acid:
Properties, Synthesis, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1201280#physical-and-chemical-properties-of-
gladiolic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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